N-Boc-Sitagliptin
N-Boc-Sitagliptin
Brand Name:
Vulcanchem
CAS No.:
486460-23-5
VCID:
VC0123646
InChI:
InChI=1S/C21H23F6N5O3/c1-20(2,3)35-19(34)28-12(6-11-7-14(23)15(24)9-13(11)22)8-17(33)31-4-5-32-16(10-31)29-30-18(32)21(25,26)27/h7,9,12H,4-6,8,10H2,1-3H3,(H,28,34)/t12-/m1/s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2
Molecular Formula:
C21H23F6N5O3
Molecular Weight:
507.4 g/mol
N-Boc-Sitagliptin
CAS No.: 486460-23-5
Cat. No.: VC0123646
Molecular Formula: C21H23F6N5O3
Molecular Weight: 507.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 486460-23-5 |
|---|---|
| Molecular Formula | C21H23F6N5O3 |
| Molecular Weight | 507.4 g/mol |
| IUPAC Name | tert-butyl N-[(2R)-4-oxo-4-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-1-(2,4,5-trifluorophenyl)butan-2-yl]carbamate |
| Standard InChI | InChI=1S/C21H23F6N5O3/c1-20(2,3)35-19(34)28-12(6-11-7-14(23)15(24)9-13(11)22)8-17(33)31-4-5-32-16(10-31)29-30-18(32)21(25,26)27/h7,9,12H,4-6,8,10H2,1-3H3,(H,28,34)/t12-/m1/s1 |
| Standard InChI Key | RHCVXZBZEKGRQP-GFCCVEGCSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@H](CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2 |
| SMILES | CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2 |
| Canonical SMILES | CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2 |
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